Cas no 92234-54-3 (1H-Pyrazole,1-tricyclo[3.3.1.13,7]dec-1-yl-)

• Product Name: 1H-Pyrazole,1-tricyclo[3.3.1.13,7]dec-1-yl-
• CAS No: 92234-54-3
• MF: C₁₃H₁₈N₂
• MW: 202.295423030853
• CID: 803861
• PubChem ID: 145234
• Update Time: 2025-04-19

1H-Pyrazole,1-tricyclo[3.3.1.13,7]dec-1-yl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole,1-tricyclo[3.3.1.13,7]dec-1-yl-
• 1-(1-adamantyl)pyrazole
• DTXSID50238932
• 1-(Adamantan-1-yl)pyrazole
• 92234-54-3
• TWAYEKHIDSYYHV-UHFFFAOYSA-N
• 1-(1-Adamantyl)-1H-pyrazole
• AKOS005606263
• 1-(adamantyl)-pyrazole

• Inchi： 1S/C13H18N2/c1-2-14-15(3-1)13-7-10-4-11(8-13)6-12(5-10)9-13/h1-3,10-12H,4-9H2
• InChI Key： TWAYEKHIDSYYHV-UHFFFAOYSA-N
• SMILES： N1(C=CC=N1)C12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 202.147
• Monoisotopic Mass: 202.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• Density: 1.36
• Boiling Point: 318°C at 760 mmHg
• Flash Point: 146.1°C
• Refractive Index: 1.737

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles